N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,5-dimethylpyrazole-4-sulfonamide
• InChI: InChI=1S/C13H15N3O4S/c1-9-13(8-14-16(9)2)21(17,18)15-10-3-4-11-12(7-10)20-6-5-19-11/h3-4,7-8,15H,5-6H2,1-2H3
• InChI Key: YTOVZRCIFZRULG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)S(=O)(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C13H15N3O4S
• Molecular Weight: 309.34 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide, also known as DBS, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide is complex and not fully understood. It is thought to act by inhibiting the activity of certain enzymes and proteins, which can lead to changes in cellular signaling and gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of certain enzymes involved in cancer cell growth and proliferation, the modulation of cellular signaling pathways, and the regulation of gene expression.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide in lab experiments is its ability to selectively inhibit certain enzymes and proteins, making it a valuable tool for studying cellular signaling pathways and protein-protein interactions. However, like any chemical compound, this compound has limitations, including potential toxicity and off-target effects.

Future Directions

There are many potential future directions for research involving N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide, including further studies of its mechanism of action, its potential therapeutic applications, and its use as a tool for studying cellular signaling pathways and protein-protein interactions. Additionally, new synthetic methods for this compound may be developed, allowing for more efficient and cost-effective production of this valuable compound.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide involves several steps, including the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 1,5-dimethyl-1H-pyrazole-4-amine and sodium sulfonamide to form the final product.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,5-dimethyl-1H-pyrazole-4-sulfonamide has been used in a wide range of scientific research applications, including studies of cellular signaling pathways, protein-protein interactions, and enzyme inhibition. It has also been studied as a potential therapeutic agent for a variety of diseases, including cancer, diabetes, and Alzheimer's disease.